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Compound of Interest

Compound Name: Neodymium nitrate hexahydrate

Cat. No.: B095503 Get Quote

CAS Number: 16454-60-7

This technical guide provides an in-depth overview of Neodymium (III) nitrate hexahydrate, a

versatile rare earth compound with significant applications in catalysis, materials science, and

biomedical research. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its properties, experimental

protocols, and its interaction with biological pathways.

Core Physicochemical and Safety Data
Neodymium (III) nitrate hexahydrate is a light purple, crystalline solid that is highly soluble in

water and alcohol.[1] It is recognized for its role as a precursor in the synthesis of various

neodymium-containing materials and as a catalyst in organic reactions.

Table 1: Physicochemical Properties of Neodymium (III) Nitrate Hexahydrate
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Property Value Reference

CAS Number 16454-60-7 [2][3][4]

Molecular Formula Nd(NO₃)₃·6H₂O [2][3][5]

Molecular Weight 438.35 g/mol [2][3][5]

Appearance
Light purple/pink crystalline

powder
[4][6]

Melting Point 68-71 °C [4][6]

Boiling Point 83 °C at 760 mmHg [4]

Density 2.26 g/cm³ [4]

Solubility Soluble in water and alcohol [1]

Table 2: Safety and Hazard Information

Hazard Statement GHS Classification Precautionary Statement

H272: May intensify fire;

oxidizer
Oxidizing solids, Category 3 P210, P220, P221

H315: Causes skin irritation
Skin corrosion/irritation,

Category 2

P264, P280, P302+P352,

P332+P313, P362

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation, Category 2

P264, P280,

P305+P351+P338,

P337+P313

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation, Category 3

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Data sourced from GHS classifications.[7]
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Neodymium (III) nitrate hexahydrate serves as a valuable precursor and catalyst in various

experimental procedures. Below are detailed protocols for two key applications.

Catalytic Friedlander Synthesis of Functionalized
Quinolines
This protocol describes an efficient and rapid method for synthesizing functionalized quinolines,

which are important scaffolds in medicinal chemistry, using Neodymium (III) nitrate hexahydrate

as a catalyst. This method offers high yields under mild, environmentally friendly conditions.

Materials:

Neodymium (III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O)

2-aminoaryl ketone

Carbonyl compound with a reactive α-methylene group (e.g., ethyl acetoacetate, 1,3-

diketones)

Ethanol

Procedure:

In a round-bottom flask, dissolve the 2-aminoaryl ketone (1 mmol) and the carbonyl

compound (1.2 mmol) in ethanol.

Add Neodymium (III) nitrate hexahydrate (typically 5-10 mol%) to the solution.

Stir the reaction mixture at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., hexane-ethyl acetate) to obtain the desired quinoline derivative.
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Synthesis of Neodymium Oxide (Nd₂O₃) Nanoparticles
via Homogeneous Co-precipitation
This protocol outlines the synthesis of neodymium oxide nanoparticles using a homogeneous

co-precipitation method, a technique known for producing fine nanoparticles.

Materials:

Neodymium (III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O)

Urea (CH₄N₂O)

Deionized water

Procedure:

Dissolve 0.05 g (0.11 mmol) of Neodymium (III) nitrate hexahydrate and 0.5 g (8.3 mmol) of

urea in 40 mL of deionized water.

Sonicate the solution for 30 minutes to ensure homogeneity.

Heat the mixture to 90°C and maintain this temperature for 3-4 hours to allow for gradual

precipitation of the precursor.

After cooling to room temperature, filter the precipitate.

Wash the precipitate several times with deionized water and then with ethanol to remove any

unreacted precursors and byproducts.

Dry the washed precipitate.

Calcine the dried powder in a furnace at 800°C for 3 hours to obtain Nd₂O₃ nanoparticles.

Biological Interactions: The p53 Signaling Pathway
Recent studies have investigated the genotoxic effects of Neodymium (III) nitrate hexahydrate

and its impact on cellular signaling pathways. Research has shown that exposure to this
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compound can induce DNA damage and activate the p53 signaling pathway, a critical regulator

of cell cycle arrest, DNA repair, and apoptosis.

A study on the hepatic genotoxicity of neodymium nitrate in mice revealed that its

administration led to an increase in oxidative stress markers such as reactive oxygen species

(ROS), 8-hydroxy-2'-deoxyguanosine (8-OHdG), and γ-H2AX, a marker of DNA double-strand

breaks.[8] This DNA damage subsequently triggers the p53 signaling cascade. The study

observed a significant upregulation in the expression of key molecules within this pathway,

including ATM, Wip1, ATR, Chk2, MDM2, p53, p21, and NF-κB at the transcriptional level.
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Caption: Neodymium (III) nitrate hexahydrate induced p53 signaling pathway.
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This activation of the p53 pathway highlights a potential mechanism for the observed

genotoxicity and underscores the importance of further investigation into the safety and

biocompatibility of neodymium-containing compounds for biomedical applications.

Applications in Research and Development
Neodymium (III) nitrate hexahydrate is a compound of interest for a variety of applications,

including:

Catalysis: It serves as an efficient Lewis acid catalyst in organic synthesis, such as in the

Friedlander reaction for quinoline synthesis.

Materials Science: It is a crucial precursor for the synthesis of neodymium-doped materials,

including high-performance magnets, lasers, and phosphors.[6][9] It is also used in the

fabrication of specialty glasses and ceramics to enhance their optical properties.[6]

Nanotechnology: It is utilized in the preparation of neodymium oxide nanoparticles with

various morphologies for applications in catalysis, electronics, and biomedicine.

Drug Development and Biomedical Research: Its role in modulating biological pathways,

such as the p53 signaling pathway, makes it a subject of interest for toxicological studies and

for understanding the cellular response to rare earth element exposure.[8] Further research

may explore its potential in drug delivery systems or as a therapeutic agent, with careful

consideration of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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